2-(1-adamantyl)-N-allylacetamide

• IUPAC Name: 2-(1-adamantyl)-N-prop-2-enylacetamide
• InChI: InChI=1S/C15H23NO/c1-2-3-16-14(17)10-15-7-11-4-12(8-15)6-13(5-11)9-15/h2,11-13H,1,3-10H2,(H,16,17)
• InChI Key: BQXQUTIQJRUIFN-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)CC12CC3CC(C1)CC(C3)C2
• Molecular Formula: C15H23NO
• Molecular Weight: 233.35 g/mol

Description

Adamantane is a colorless, crystalline chemical compound with a camphor-like odor. It is the simplest diamondoid – a cage-like structure similar to the structure of diamond. The 2-(1-adamantyl)-N-allylacetamide would be a derivative of adamantane, likely possessing some of its characteristics.

Molecular Structure Analysis

The molecular structure of adamantane derivatives is typically characterized by the fusion of three cyclohexane rings, forming a rigid and virtually stress-free molecule. The spatial arrangement of carbon atoms in the adamantane molecule is the same as in the diamond crystal.

Chemical Reactions Analysis

Adamantane derivatives are known for their high reactivity, which makes them useful as starting materials for the synthesis of various functional adamantane derivatives. The specific chemical reactions of this compound would depend on its exact structure and the conditions under which it is reacted.

Mechanism of Action

The mechanism of action of adamantane derivatives can vary widely depending on their exact structure and the context in which they are used. For example, some adamantane derivatives are used in medicine due to their bioactive properties.

Future Directions

The field of adamantane chemistry, including the study of adamantane derivatives like 2-(1-adamantyl)-N-allylacetamide, is a promising area of research. These compounds have potential applications in various fields, including medicinal chemistry, catalyst development, and nanomaterials.